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Compound of Interest

Compound Name: Spiranthesol

Cat. No.: B13913162 Get Quote

Disclaimer: The initial query for "Spiranthesol" did not yield specific results. Based on

available scientific literature, it is highly probable that this was a typographical error for

"Spilanthol" or "Spinasterol," both of which possess well-documented anti-inflammatory

properties. This guide provides a comprehensive overview of the anti-inflammatory effects of

both Spilanthol and Spinasterol, intended for researchers, scientists, and drug development

professionals.

Spilanthol: A Bioactive N-alkamide
Spilanthol is the major pungent bioactive compound found in Spilanthes acmella (also known

as Acmella oleracea), a plant traditionally used for its analgesic and anti-inflammatory effects.

Quantitative Anti-inflammatory Data
The following table summarizes the quantitative data on the anti-inflammatory effects of

Spilanthol from various in vitro and in vivo studies.
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Assay/Model Target Effect
Concentratio

n/Dose

Cell

Line/Animal

Model

Reference

In vitro

5-

Lipoxygenase

(5-LO)

Inhibition IC50 = 50 μM - [1]

In vitro

Nitric Oxide

(NO)

Production

Inhibition
90 µM and

180 µM

RAW 264.7

macrophages
[2]

In vitro

Pro-

inflammatory

Cytokines (IL-

1β, IL-6,

TNF-α)

Reduction
Dose-

dependent

RAW 264.7

macrophages
[3][4]

In vitro

COX-2 and

iNOS

Expression

Downregulati

on
-

RAW 264.7

macrophages
[1][4]

In vivo
Atopic

Dermatitis

Amelioration

of skin

lesions

5 mg/kg
DNCB-

induced mice
[2]

In vivo

Obesity-

related

Inflammation

Prevention
5 mg/kg and

10 mg/kg

Pre-

adipocytes
[2]

Mechanism of Action
Spilanthol exerts its anti-inflammatory effects primarily through the modulation of the NF-κB

and MAPK signaling pathways.[2] By inhibiting these pathways, Spilanthol suppresses the

expression of pro-inflammatory mediators such as iNOS, COX-2, and various cytokines.
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Spilanthol's inhibition of NF-κB and MAPK pathways.

Experimental Protocols
This protocol outlines a general procedure for assessing the anti-inflammatory effects of

Spilanthol on lipopolysaccharide (LPS)-stimulated murine macrophages.
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Seed RAW 264.7 cells in 96-well plates

Incubate for 24 hours

Pre-treat cells with various concentrations
of Spilanthol for 1 hour

Stimulate with LPS (1 µg/mL) for 24 hours

Collect supernatant

Measure Nitric Oxide (NO) levels
using Griess reagent

Measure cytokine levels (TNF-α, IL-6)
using ELISA kits

End
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Workflow for in vitro anti-inflammatory assay.

Detailed Steps:
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Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with

10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to

adhere for 24 hours.

Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Spilanthol (e.g., 10-100 µM). The cells are pre-treated for 1 hour.

Stimulation: Lipopolysaccharide (LPS) from E. coli is added to the wells at a final

concentration of 1 µg/mL to induce an inflammatory response. A vehicle control group

(without Spilanthol) and a negative control group (without LPS) are included. The plates are

incubated for another 24 hours.

Nitric Oxide (NO) Assay: The concentration of nitrite, a stable metabolite of NO, in the culture

supernatant is measured using the Griess reagent.

Cytokine Analysis: The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the

supernatant are quantified using commercially available ELISA kits.

Spinasterol: A Plant-derived Phytosterol
α-Spinasterol is a phytosterol found in various plants, including spinach, and has demonstrated

significant anti-inflammatory properties.

Quantitative Anti-inflammatory Data
The following table summarizes the quantitative data on the anti-inflammatory effects of

Spinasterol.
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Assay/Model Target Effect
Concentratio

n/Dose

Cell

Line/Animal

Model

Reference

In vivo

Inflammatory

Cell

Infiltration

Reduction

0.001-10

mg/kg (i.p. or

i.g.)

LPS-injected

mice
[4]

In vitro

Nitric Oxide

(NO)

Production

Suppression - BV2 microglia [5][6]

In vitro

Prostaglandin

E2 (PGE₂)

Production

Suppression - BV2 microglia [5][6]

In vitro

Pro-

inflammatory

Cytokines

(TNF-α, IL-

1β)

Suppression - BV2 microglia [5][6]

Mechanism of Action
Spinasterol's anti-inflammatory activity is associated with the upregulation of heme oxygenase-

1 (HO-1), an enzyme with antioxidant and anti-inflammatory functions.[5][6] It also appears to

modulate the extracellular signal-regulated kinase (ERK) pathway.

Inflammatory Stimulus
(e.g., LPS) Microglial Cell

ERK Pathway

Heme Oxygenase-1
(HO-1) induces

Pro-inflammatory Mediators
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Spinasterol's modulation of ERK and HO-1.
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Experimental Protocols
This protocol provides a general framework for evaluating the anti-inflammatory effects of

Spinasterol in a mouse model of acute inflammation.

Detailed Steps:

Animal Acclimatization: Male C57BL/6 mice (8-12 weeks old) are acclimatized for at least

one week before the experiment.

Treatment: Mice are randomly divided into groups: a control group, an LPS group, and LPS +

Spinasterol treatment groups. Spinasterol is administered intraperitoneally (i.p.) or orally

(i.g.) at various doses (e.g., 0.001-10 mg/kg) one hour before LPS injection.

Induction of Peritonitis: Peritonitis is induced by an i.p. injection of LPS (e.g., 10 mg/kg).[7]

Sample Collection: Four to six hours after LPS injection, mice are euthanized, and the

peritoneal cavity is washed with sterile PBS to collect peritoneal lavage fluid.

Cell Count and Differentiation: The total number of leukocytes in the peritoneal lavage fluid is

determined using a hemocytometer. Differential cell counts (neutrophils and mononuclear

cells) are performed on cytospin preparations stained with a suitable stain (e.g., Giemsa).

Cytokine Measurement: The levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the

peritoneal fluid are quantified using ELISA kits.

This technical guide provides a foundational understanding of the anti-inflammatory properties

of Spilanthol and Spinasterol, offering valuable insights for further research and development in

the field of anti-inflammatory therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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